Cas no 167282-00-0 (1,2,5-Oxadiazole-3-carboximidamide,4-amino-N-methoxy-)

• Product Name: 1,2,5-Oxadiazole-3-carboximidamide,4-amino-N-methoxy-
• CAS No: 167282-00-0
• MF: C₄H₇N₅O₂
• MW: 157.130679368973
• CID: 110902
• PubChem ID: 9620345
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboximidamide,4-amino-N-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboximidamide,4-amino-N-methoxy-
• 4-Amino-N-Methoxy-1,2,5-Oxadiazole-3-Carboxamidine
• 1,2,5-Oxadiazole-3-carboximidamide,4-amino-N-methoxy-(9CI)
• 4-imino-N'-methoxy-4,5-dihydro-1,2,5-oxadiazole-3-carboximidamide
• (Z)-4-AMINO-N'-METHOXY-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE
• 4-azanyl-N''-methoxy-1,2,5-oxadiazole-3-carboximidamide
• AKOS022113300
• cid_9620345
• 4-amino-N'-methoxy-1,2,5-oxadiazole-3-carboximidamide
• 4-amino-N''-methoxy-1,2,5-oxadiazole-3-carboximidamide
• 4-Amino-N-methoxy-furazan-3-carboxamidine
• 167282-00-0
• SMR000427764
• DTXSID401327647
• 4-amino-N''-methoxy-furazan-3-carboxamidine
• MLS001049218
• BDBM32987
• HMS2811K17
• CHEMBL1350348

• Inchi： 1S/C4H7N5O2/c1-10-8-3(5)2-4(6)9-11-7-2/h1H3,(H2,5,8)(H2,6,9)
• InChI Key： VCOJBEXBMHEADI-UHFFFAOYSA-N
• SMILES： O1N=C(C(/C(=N/OC)/N)=N1)N

Computed Properties

• Exact Mass: 157.06000
• Monoisotopic Mass: 157.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.55000
• LogP: 0.20000